50-97-5

1H-Benzimidazol-2-yl(phenyl)methanol

In Stock

• CAS RN:
• 50-97-5

• Formula:
• C14H12N2O

• InChI:
• InChI=1S/C14H12N2O/c17-13(10-6-2-1-3-7-10)14-15-11-8-4-5-9-12(11)16-14/h1-9,13,17H,(H,15,16)

• InChIKey:
• JEAWPIKEEQZLJQ-UHFFFAOYSA-N

• 1H-Benzimidazol-2-yl(phenyl)methanol, also known as 1H-Benzimidazol-2-yl(phenyl)methanol, is a useful research compound. Its molecular formula is C14H12N2O and its molecular weight is 224.26 g/mol. The purity is usually 95%.

3-Chloro-4-(trifluoromethylthio)nitrobenzene, 99%

In Stock

• CAS RN:
• 450-97-5

• Formula:
• C7H3ClF3NO2S

• InChI:
• InChI=1S/C7H3ClF3NO2S/c8-5-3-4(12(13)14)1-2-6(5)15-7(9,10)11/h1-3H

• InChIKey:
• HMFSRYFVJASTLX-UHFFFAOYSA-N

• 3-Chloro-4-(trifluoromethylthio)nitrobenzene, 99% is a useful research compound. Its molecular formula is C7H3ClF3NO2S and its molecular weight is 257.62 g/mol. The purity is usually 95%.

ethyl 2-(4-bromobenzyl)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 5850-97-5

• Formula:
• C24H23BrN2O4S

• InChI:
• InChI=1S/C24H23BrN2O4S/c1-4-31-23(29)20-14(2)26-24-27(21(20)16-7-11-18(30-3)12-8-16)22(28)19(32-24)13-15-5-9-17(25)10-6-15/h5-12,19,21H,4,13H2,1-3H3

• InChIKey:
• HQOBZYOPKFTLLE-UHFFFAOYSA-N

• Ethyl 2-(4-bromobenzyl)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C24H23BrN2O4S and its molecular weight is 515.4 g/mol. The purity is usually 95%.

2-amino-N-(pyridin-2-yl)acetamide dihydrochloride

In Stock

• CAS RN:
• 21050-97-5

• Formula:
• C7H11Cl2N3O

• InChI:
• InChI=1S/C7H9N3O.2ClH/c8-5-7(11)10-6-3-1-2-4-9-6;;/h1-4H,5,8H2,(H,9,10,11);2*1H

• InChIKey:
• NOTFFHYXKCNVFK-UHFFFAOYSA-N

• 2-amino-N-(pyridin-2-yl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C7H11Cl2N3O and its molecular weight is 224.08 g/mol. The purity is usually 95%.

(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one

In Stock

• CAS RN:
• 929450-97-5

• Formula:
• C18H16O5

• InChI:
• InChI=1S/C18H16O5/c1-10-6-12(19)17-15(7-10)23-16(18(17)20)9-11-4-5-13(21-2)14(8-11)22-3/h4-9,19H,1-3H3/b16-9-

• InChIKey:
• QBVZYMDLHMEHDY-SXGWCWSVSA-N

• (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C18H16O5 and its molecular weight is 312.3 g/mol. The purity is usually 95%.

Methyl 2-(heptyloxy)propanoate

In Stock

• CAS RN:
• 173350-97-5

• Formula:
• C11H22O3

• InChI:
• InChI=1S/C11H22O3/c1-4-5-6-7-8-9-14-10(2)11(12)13-3/h10H,4-9H2,1-3H3

• InChIKey:
• VGKWQPNLWUFORC-UHFFFAOYSA-N

• Methyl 2-(heptyloxy)propanoate is a useful research compound. Its molecular formula is C11H22O3 and its molecular weight is 202.294. The purity is usually 95%.

6-[(3,4-dichlorophenyl)methyl]-3-sulfanylidene-2H-1,2,4-triazin-5-one

In Stock

• CAS RN:
• 571150-97-5

• Formula:
• C10H7Cl2N3OS

• InChI:
• InChI=1S/C10H7Cl2N3OS/c11-6-2-1-5(3-7(6)12)4-8-9(16)13-10(17)15-14-8/h1-3H,4H2,(H2,13,15,16,17)

• InChIKey:
• ZIRHQXZFHDVTDF-UHFFFAOYSA-N

• 6-[(3,4-dichlorophenyl)methyl]-3-sulfanylidene-2H-1,2,4-triazin-5-one is a useful research compound. Its molecular formula is C10H7Cl2N3OS and its molecular weight is 288.15. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898750-97-5

• Formula:
• C16H11ClF4O

• InChI:
• InChI=1S/C16H11ClF4O/c17-11-7-10(8-12(18)9-11)5-6-15(22)13-3-1-2-4-14(13)16(19,20)21/h1-4,7-9H,5-6H2

• InChIKey:
• GLDWWPOWWSBXEC-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C16H11ClF4O and its molecular weight is 330.7 g/mol. The purity is usually 95%.

Ethyl 4-oxo-5-propionamido-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-97-5

• Formula:
• C19H16F3N3O4S

• InChI:
• InChI=1S/C19H16F3N3O4S/c1-3-13(26)23-16-14-12(9-30-16)15(18(28)29-4-2)24-25(17(14)27)11-7-5-10(6-8-11)19(20,21)22/h5-9H,3-4H2,1-2H3,(H,23,26)

• InChIKey:
• DGVHMDDJVMBWPC-UHFFFAOYSA-N

• Ethyl 4-oxo-5-propionamido-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H16F3N3O4S and its molecular weight is 439.41. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 898350-97-5

• Formula:
• C18H13N3OS2

• InChI:
• InChI=1S/C18H13N3OS2/c22-17(16-9-5-11-23-16)21(12-13-6-3-4-10-19-13)18-20-14-7-1-2-8-15(14)24-18/h1-11H,12H2

• InChIKey:
• DAQJZTPIWIJUDH-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H13N3OS2 and its molecular weight is 351.44. The purity is usually 95%.

3-((4-chlorobenzyl)thio)-1-(m-tolyl)pyrazin-2(1H)-one

In Stock

• CAS RN:
• 932350-97-5

• Formula:
• C18H15ClN2OS

• InChI:
• InChI=1S/C18H15ClN2OS/c1-13-3-2-4-16(11-13)21-10-9-20-17(18(21)22)23-12-14-5-7-15(19)8-6-14/h2-11H,12H2,1H3

• InChIKey:
• BLDBVXUTSWRIJP-UHFFFAOYSA-N

• 3-((4-chlorobenzyl)thio)-1-(m-tolyl)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C18H15ClN2OS and its molecular weight is 342.84. The purity is usually 95%.

Methyl 3-phenyl-1,2,4-oxadiazole-5-carboxylate

In Stock

• CAS RN:
• 259150-97-5

• Formula:
• C10H8N2O3

• InChI:
• InChI=1S/C10H8N2O3/c1-14-10(13)9-11-8(12-15-9)7-5-3-2-4-6-7/h2-6H,1H3

• InChIKey:
• PTGDVOKVOUFRCP-UHFFFAOYSA-N

• Methyl 3-phenyl-1,2,4-oxadiazole-5-carboxylate is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.

Terephthalic acid mono(2-bromoethyl) ester

In Stock

• CAS RN:
• 173550-97-5

• Formula:
• C10H9BrO4

• InChI:
• InChI=1S/C10H9BrO4/c11-5-6-15-10(14)8-3-1-7(2-4-8)9(12)13/h1-4H,5-6H2,(H,12,13)

• InChIKey:
• SQFCKVQQFAJQCM-UHFFFAOYSA-N

• Terephthalic acid mono(2-bromoethyl) ester, also known as Terephthalic acid mono(2-bromoethyl) ester, is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.

1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1247750-97-5

• Formula:
• C11H13NO3

• 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.2. The purity is usually 95%.

1-{3-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl}prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2094350-97-5

• Formula:
• C13H16F3N3O

• InChI:
• InChI=1S/C13H16F3N3O/c1-3-11(20)19-6-4-5-9(7-19)12-17-10(8-18(12)2)13(14,15)16/h3,8-9H,1,4-7H2,2H3

• InChIKey:
• PWBBQOCVGHVBMM-UHFFFAOYSA-N

• 1-{3-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]piperidin-1-yl}prop-2-en-1-one is a useful research compound. Its molecular formula is C13H16F3N3O and its molecular weight is 287.286. The purity is usually 95%.

3-[4-(pyrimidin-4-yl)-1,4-diazepan-1-yl]-1??,2-benzothiazole-1,1-dione

In Stock

• CAS RN:
• 2549050-97-5

• Formula:
• C16H17N5O2S

• InChI:
• InChI=1S/C16H17N5O2S/c22-24(23)14-5-2-1-4-13(14)16(19-24)21-9-3-8-20(10-11-21)15-6-7-17-12-18-15/h1-2,4-7,12H,3,8-11H2

• InChIKey:
• ZIZQPYJSLOXAAY-UHFFFAOYSA-N

• 3-[4-(pyrimidin-4-yl)-1,4-diazepan-1-yl]-1??,2-benzothiazole-1,1-dione is a useful research compound. Its molecular formula is C16H17N5O2S and its molecular weight is 343.4 g/mol. The purity is usually 95%.

7-Cyclopropyl-2-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid

In Stock

• CAS RN:
• 1226350-97-5

• Formula:
• C17H15N3O2

• InChI:
• InChI=1S/C17H15N3O2/c1-10-4-2-3-5-12(10)13-9-16-18-14(17(21)22)8-15(11-6-7-11)20(16)19-13/h2-5,8-9,11H,6-7H2,1H3,(H,21,22)

• InChIKey:
• STSORKGISMZFGU-UHFFFAOYSA-N

• 7-Cyclopropyl-2-(2-methylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C17H15N3O2 and its molecular weight is 293.326. The purity is usually 95%.

8-(Chloromethoxy)-5-nitro-quinoline

In Stock

• CAS RN:
• 1501350-97-5

• Formula:
• C10H7ClN2O3

• InChI:
• InChI=1S/C10H7ClN2O3/c11-6-16-9-4-3-8(13(14)15)7-2-1-5-12-10(7)9/h1-5H,6H2

• InChIKey:
• DNGZECKJLHQYBR-UHFFFAOYSA-N

• 8-(Chloromethoxy)-5-nitro-quinoline is a useful research compound. Its molecular formula is C10H7ClN2O3 and its molecular weight is 238.63. The purity is usually 95%.

2-amino-N-(pyridin-2-yl)acetamide dihydrochloride

• CAS RN:
• 21050-97-5; 359821-50-4

• Formula:
• C7H11Cl2N3O

• InChI:
• InChI=1S/C7H9N3O.2ClH/c8-5-7(11)10-6-3-1-2-4-9-6;;/h1-4H,5,8H2,(H,9,10,11);2*1H

• InChIKey:
• NOTFFHYXKCNVFK-UHFFFAOYSA-N

• 2-amino-N-(pyridin-2-yl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C7H11Cl2N3O and its molecular weight is 224.09. The purity is usually 95%.